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Compound of Interest

Compound Name: Potassium phenyltrifluoroborate

Cat. No.: B120242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of potassium phenyltrifluoroborate
(KPhBF₃), a versatile and increasingly important reagent in modern organic synthesis. Its

superior stability and reactivity profile compared to traditional boronic acids make it a valuable

tool in drug discovery and development.

Core Properties and Data
Potassium phenyltrifluoroborate is a white, crystalline solid that is notably stable to air and

moisture, simplifying its handling and storage.[1][2] This stability, coupled with its high reactivity

in various cross-coupling reactions, has led to its widespread adoption in synthetic chemistry.[1]

[3]
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Property Value Source(s)

Molecular Weight 184.01 g/mol [1][4][5][6][7][8]

Molecular Formula C₆H₅BF₃K [1][4][5][7][8]

CAS Number 153766-81-5 [1][4][6][7][8]

Appearance
White to almost white

crystalline powder
[1]

Melting Point 296-301 °C [1][6]

IUPAC Name
potassium;trifluoro(phenyl)bora

nuide
[1][4][7]

InChI Key
DVAFPKUGAUFBTJ-

UHFFFAOYSA-N
[1][4][6][7]

SMILES --INVALID-LINK--(F)(F)F.[K+] [1][4][7]

Purity >98% [1]

Synthesis and Reaction Pathways
The synthesis of potassium phenyltrifluoroborate and its subsequent use in carbon-carbon

bond formation are critical processes for synthetic chemists.

Synthesis of Potassium Phenyltrifluoroborate
A common and efficient method for synthesizing potassium aryltrifluoroborates involves the

reaction of the corresponding arylboronic acid with potassium hydrogen difluoride (KHF₂). This

method is effective for converting boronic acids, their corresponding boroxines, or crude

reaction mixtures directly to the stable trifluoroborate salt.[9]
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Phenylboronic Acid
(C₆H₅B(OH)₂)

Reaction in
Aqueous Methanol

Potassium Hydrogen Difluoride
(KHF₂)

Potassium Phenyltrifluoroborate
(C₆H₅BF₃K)

+ 2 H₂O

Water
(H₂O)
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Combine Reactants:
- KPhBF₃

- Aryl Halide (Ar-X)
- Base (K₂CO₃)

Add Pd(OAc)₂ Catalyst
and Solvent (MeOH)

Heat to Reflux
(65-80 °C)

Workup:
- Cool & Concentrate

- Extract with Organic Solvent

Monitor by TLC/GC

Purification:
Column Chromatography

Isolated Biaryl Product
(Ph-Ar)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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